molecular formula C12H16F3N3O2 B15510515 4-Trifluoromethyl-1,4,6,7-tetrahydro-imidazo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester

4-Trifluoromethyl-1,4,6,7-tetrahydro-imidazo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester

Cat. No.: B15510515
M. Wt: 291.27 g/mol
InChI Key: RARLAQNIDVSGTQ-UHFFFAOYSA-N
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Description

This compound belongs to the imidazo[4,5-c]pyridine class, characterized by a bicyclic structure combining imidazole and pyridine rings. The tert-butyl ester group at the 5-position enhances stability and solubility, while the trifluoromethyl (CF₃) substituent at the 4-position contributes to unique electronic and steric properties. Such derivatives are often explored as intermediates in pharmaceutical synthesis, leveraging the CF₃ group’s role as a bioisostere to improve metabolic stability and target binding .

Properties

Molecular Formula

C12H16F3N3O2

Molecular Weight

291.27 g/mol

IUPAC Name

tert-butyl 4-(trifluoromethyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carboxylate

InChI

InChI=1S/C12H16F3N3O2/c1-11(2,3)20-10(19)18-5-4-7-8(17-6-16-7)9(18)12(13,14)15/h6,9H,4-5H2,1-3H3,(H,16,17)

InChI Key

RARLAQNIDVSGTQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2=C(C1C(F)(F)F)N=CN2

Origin of Product

United States

Comparison with Similar Compounds

Substituent Variations in Imidazo[4,5-c]pyridine Derivatives

Key structural analogs differ primarily in substituents at the 3- and 4-positions of the imidazo-pyridine core:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties
4-Hydroxymethyl-3-Methyl-3,4,6,7-tetrahydro-imidazo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester 3-Methyl, 4-Hydroxymethyl C₁₃H₂₁N₃O₃ 267.32 Polar due to -OH; moderate reactivity
4-Hydroxymethyl-3-Isopropyl-3,4,6,7-tetrahydro-imidazo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester 3-Isopropyl, 4-Hydroxymethyl C₁₅H₂₅N₃O₃ 295.38 Increased steric bulk; lipophilic
Target Compound : 4-Trifluoromethyl-1,4,6,7-tetrahydro-imidazo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester 4-Trifluoromethyl C₁₂H₁₆F₃N₃O₂ 291.28 (estimated) High lipophilicity; electron-withdrawing CF₃ group
3,4,6,7-Tetrahydro-[1,2,3]triazolo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester Triazole ring (replaces imidazole) C₁₀H₁₆N₄O₂ 236.26 Altered heterocycle; potential for varied H-bonding

Key Observations :

  • The trifluoromethyl group in the target compound enhances lipophilicity (logP ~2.5–3.0 estimated) compared to hydroxymethyl analogs (logP ~1.0–1.5) .
  • Electron-withdrawing effects : The CF₃ group increases the electrophilicity of adjacent positions, influencing reactivity in nucleophilic substitutions or cross-coupling reactions .

Q & A

Basic: What are the recommended safety protocols for handling and storing this compound?

Answer:

  • Personal Protective Equipment (PPE):
    • Use nitrile or chemical-resistant gloves, safety goggles, and lab coats to prevent skin/eye contact. Inspect gloves for defects before use .
    • For respiratory protection in dusty environments, use NIOSH/CEN-certified respirators (e.g., P95 for low exposure; OV/AG/P99 for higher risks) .
  • Storage:
    • Store in a cool, dry, well-ventilated area away from incompatible substances (e.g., strong acids/bases). Ensure containers are tightly sealed to avoid moisture ingress .
  • Spill Management:
    • Avoid drainage contamination. Use absorbent materials (e.g., vermiculite) for spills and dispose of as hazardous waste .

Basic: What are the key steps and analytical methods for synthesizing and purifying this compound?

Answer:

  • Synthesis Steps:
    • Deprotection: Use trifluoroacetic acid (TFA) in dichloromethane (DCM) at controlled temperatures (e.g., 5°C for 2 hours) to remove tert-butyl ester groups, as demonstrated in analogous imidazo[4,5-c]pyridine derivatives .
    • Cyclization: Optimize pH and temperature to prevent side reactions, especially with reactive trifluoromethyl groups .
  • Purification & Analysis:
    • Monitor reaction progress via HPLC for purity assessment.
    • Characterize intermediates using ¹H/¹³C NMR to confirm structural integrity .

Advanced: How can reaction conditions be optimized to minimize side reactions during synthesis?

Answer:

  • Temperature Control: Maintain low temperatures (e.g., 0–5°C) during deprotection to avoid decomposition of the imidazo[4,5-c]pyridine core .
  • Solvent Selection: Use aprotic solvents (e.g., DCM) to stabilize intermediates. Avoid protic solvents that may hydrolyze the ester group prematurely .
  • Catalytic Additives: Introduce mild bases (e.g., DMAP) to enhance reaction specificity in coupling steps, as seen in related spirocyclic imidazo-pyridine syntheses .

Advanced: What is the hypothesized biological activity of this compound, and how can it be validated?

Answer:

  • Mechanistic Insights:
    • The trifluoromethyl group and imidazo-pyridine core suggest potential interactions with neurological targets (e.g., GABA receptors or kinases) .
    • In Silico Modeling: Perform docking studies with receptors (e.g., serotonin 5-HT₃) to predict binding affinity.
  • Validation Methods:
    • Enzyme Assays: Test inhibitory activity against target enzymes (e.g., acetylcholinesterase) using fluorometric assays.
    • Cell-Based Studies: Evaluate cytotoxicity and receptor modulation in neuronal cell lines .

Basic: How stable is this compound under varying storage and experimental conditions?

Answer:

  • Thermal Stability: Stable at room temperature when protected from light and moisture. Decomposition occurs above 100°C, as observed in analogous tert-butyl esters .
  • pH Sensitivity: Avoid strongly acidic/basic conditions (pH <2 or >10), which hydrolyze the ester group. Use buffered solutions (pH 6–8) for in vitro studies .

Advanced: How can researchers address contradictory data regarding the compound’s toxicity or reactivity?

Answer:

  • Data Reconciliation:
    • Cross-reference in vitro toxicity assays (e.g., Ames test for mutagenicity) with in silico predictions (e.g., ProTox-II) .
    • Validate conflicting reactivity reports using controlled kinetic studies (e.g., monitoring by LC-MS) under standardized conditions .
  • Case Example: While acute oral toxicity is classified as Category 4 (H302), lack of carcinogenicity data (IARC/ACGIH) necessitates further chronic exposure studies .

Advanced: What advanced analytical techniques are critical for characterizing this compound’s structure and purity?

Answer:

  • Structural Elucidation:
    • 2D NMR (COSY, HSQC): Resolve complex spin systems in the imidazo-pyridine and trifluoromethyl groups .
    • X-ray Crystallography: Confirm stereochemistry and crystal packing, as applied to related tert-butyl carboxylates .
  • Purity Assessment:
    • LC-MS/MS: Detect trace impurities (<0.1%) and quantify degradation products .
    • Elemental Analysis: Validate empirical formula accuracy, especially for fluorine content .

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